N-(2-Bromo-3-methylbenzyl)-N-methylamine

• IUPAC Name: 1-(2-bromo-3-methylphenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H12BrN/c1-7-4-3-5-8(6-11-2)9(7)10/h3-5,11H,6H2,1-2H3
• InChI Key: ONZTZOIOGYNIEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC)Br
• Molecular Formula: C9H12BrN
• DSSTOX Substance ID: DTXSID201272016
• Molecular Weight: 214.10 g/mol
• CAS RN: 1355334-67-6

Description

N-(2-Bromo-3-methylbenzyl)-N-methylamine, also known as BMBMA, is an amine compound that is widely used in a variety of scientific research applications. It is a colorless liquid with a sharp, pungent odor and a boiling point of 119°C. BMBMA is a versatile compound with a number of unique properties that make it suitable for a range of laboratory experiments. In

Scientific Research Applications

• Vibrational Spectroscopy and Modeling : Dunkers and Ishida (1995) synthesized a compound similar to N-(2-Bromo-3-methylbenzyl)-N-methylamine to model the phenolic resulting from ring-opening polymerization of benzoxazine monomers. They provided fundamental vibrational assignments by analyzing infrared and Raman spectra, which can be crucial in understanding the compound's properties (Dunkers & Ishida, 1995).

• Synthesis and Dye Application : Gao Kun-yu (2009) described the synthesis of a similar compound, highlighting its application in creating acid dyes with good exhaustion and fastness to wet treatment. This indicates potential applications in textile and dye industries (Gao Kun-yu, 2009).

• Metal Complexes and Catalysis : Research by Lehtonen and Sillanpää (2005) involved the creation of dioxomolybdenum(VI) complexes with ligands structurally similar to this compound. These complexes were studied for their potential in catalyzing oxotransfer reactions, which can have implications in various chemical processes (Lehtonen & Sillanpää, 2005).

• Corrosion Inhibition : Aziz et al. (2022) explored the use of a related compound as an acid corrosion inhibitor for mild steel in hydrochloric acid solution. Their findings suggest potential applications in protecting metal surfaces in industrial settings (Aziz et al., 2022).

• Nanomaterial Synthesis : Veranitisagul et al. (2011) investigated the use of benzoxazine dimer compounds (structurally related to the compound ) for the novel recovery of nano-structured ceria (CeO2) via thermal decomposition. This research opens possibilities for the use of similar compounds in the synthesis of nanomaterials (Veranitisagul et al., 2011).

• Synthetic Methodology Development : Natte et al. (2017) described a method for synthesizing functionalized and structurally diverse N-methylamines, including compounds structurally similar to this compound, which is crucial for the advancement of synthetic chemistry (Natte et al., 2017).